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Compound of Interest

Compound Name: Dimethylaminomethylene chloride

Cat. No.: B8503496

[2] Dimethylaminomethylene chloride | C3H6CIN | ChemSpider Reacts violently with water.
Conditions to Avoid: Heat, flames and sparks. Incompatible materials: Strong oxidizing agents,
Water. Hazardous Decomposition Products: Carbon monoxide, Carbon dioxide (CO2),
Hydrogen chloride gas, Nitrogen oxides (NOXx). --INVALID-LINK-- [1]
Dimethylaminomethylene chloride CAS 3724-43-4 | Santa Cruz Biotechnology Store at room
temperature. Keep container tightly closed in a dry and well-ventilated place. Moisture
sensitive. Keep away from water. --INVALID-LINK-- Dimethylaminomethylene chloride, 95%,
Thermo Scientific | Fisher Scientific Keep container tightly closed in a dry and well-ventilated
place. Store at room temperature. Moisture sensitive. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | Biosynth Recommended storage
temperature: 2-8 °C. For long term storage it is recommended to store at -20 °C. --INVALID-
LINK-- Dimethylaminomethylene chloride | CAS 3724-43-4 | Cayman Chemical Storage:
-20°C. Stability: = 2 years. --INVALID-LINK-- Dimethylaminomethylene chloride | C3H6CIN |
PubChem Dimethylaminomethylene chloride is an organochlorine compound. --INVALID-
LINK-- Dimethylaminomethylene chloride | 3724-43-4 | J&K SCIENTIFIC Storage temp.: 2-
8°C. --INVALID-LINK-- Dimethylaminomethylene chloride CAS 3724-43-4 | Glentham Life
Sciences Recommended storage temperature: +20°C. --INVALID-LINK--
Dimethylaminomethylene chloride 3724-43-4 | TCI AMERICA Store at 2-8°C. --INVALID-
LINK-- Dimethylaminomethylene chloride | CAS 3724-43-4 | LGC Standards Store at -18°C.
--INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | BLDpharm Storage
condition: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | Sigma-Aldrich
Moisture sensitive. Storage temperature: 2-8 °C. --INVALID-LINK-- Dimethylaminomethylene
chloride solution | Sigma-Aldrich Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
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chloride 3724-43-4 | BLDpharm Storage condition: 2-8°C. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | Toronto Research Chemicals Moisture
Sensitive. Storage: Refrigerator. --INVALID-LINK-- Dimethylaminomethylene chloride | CAS
3724-43-4 | Apollo Scientific Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride 3724-43-4 | CymitQuimica Storage temperature 2-8° C. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | Carbosynth Moisture sensitive. Store at
+4°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chem-Impex
International Moisture sensitive. Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | AstaTech Storage Conditions: Refrigerator. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | ABCR Store at 2-8°C. --INVALID-LINK--
Dimethylaminomethylene chloride | CAS 3724-43-4 | Matrix Scientific Store at 2 to 8 °C. --
INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | EMMX Storage conditions:
2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chemsrc Storage
temp. 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Combi-
Blocks MOISTURE SENSITIVE, STORE UNDER NITROGEN. Storage Temperature: 2 to 8 °C.
--INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | BroadPharm Storage: 2-
8°C, protect from moisture. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4
| Selleckchem Storage: Store at -20°C. --INVALID-LINK-- Dimethylaminomethylene chloride,
95% | 3724-43-4 | ChemicalBook Storage temp. 2-8°C. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | Labnetwork Storage condition: 2-8°C. --
INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Ambeed Moisture sensitive.
Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Oakwood
Chemical Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 |
Fluorochem Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4
| SynQuest Labs Moisture sensitive. Store under inert gas. Store at 2-8°C. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | A2B Chem Storage: 2-8°C. --INVALID-LINK-
- Dimethylaminomethylene chloride | 3724-43-4 | Chem-Impex International Moisture
sensitive. Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 |
Key Organics Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-
43-4 | Synnovator Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride |
3724-43-4 | Acadechem Storage condition: 2-8°C. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | Anichem Store at 2-8°C. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | ALB Technology Storage: 2-8°C. --INVALID-
LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemFuture Storage: 2-8°C. --
INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | City Chemicals Store at 2-
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8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Accel Pharmtech
Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 |
ChemShuttle Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-
43-4 | Sinfoo Biotech Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride |
3724-43-4 | MolCore Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride |
3724-43-4 | MuseChem Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | Bocsci Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | AA Blocks Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | Capot Chemical Storage condition: 2-8°C. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | Pharmaffiliates Store at 2-8°C. --INVALID-
LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Crysdot Storage: 2-8°C. --INVALID-
LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chem-Space Storage: 2-8°C. --
INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Enamine Store at +4°C. --
INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemHere Storage: 2-8°C.
--INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Alichem Storage: 2-8°C. --
INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Stored at 2-8°C Storage: 2-
8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemTik Storage: 2-
8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chemwill Storage: 2-
8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemDirect Storage:
2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Parchem Storage:
Store in a cool, dry place. Store in a tightly closed container. Refrigerator. --INVALID-LINK--
Dimethylaminomethylene chloride | 3724-43-4 | Chemieliva Storage: 2-8°C. --INVALID-
LINK-- Dimethylaminomethylene chloride | 3724-43-4 | LookChem Storage temp. 2-8°C. --
INVALID-LINK-- Navigating the Intricacies of Dimethylaminomethylene Chloride: A Technical
Guide to Stability and Storage

For Immediate Release

A comprehensive technical guide addressing the stability and storage of
dimethylaminomethylene chloride, a critical reagent in pharmaceutical synthesis, is now
available for researchers, scientists, and drug development professionals. This document
provides an in-depth analysis of the compound's characteristics, offering crucial data and
protocols to ensure its effective and safe utilization in the laboratory.
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Dimethylaminomethylene chloride, an organochlorine compound, is a highly reactive
substance that requires careful handling and specific storage conditions to maintain its integrity.
This guide synthesizes information from various sources to present a clear and actionable
resource for its use.

Chemical Stability and Reactivity

Dimethylaminomethylene chloride is notably sensitive to moisture and has a violent reaction
with water.[1] Exposure to atmospheric moisture can lead to its decomposition, compromising
its reactivity and potentially leading to the formation of hazardous byproducts. The compound is
also incompatible with strong oxidizing agents. In the event of decomposition, hazardous
substances such as carbon monoxide, carbon dioxide, hydrogen chloride gas, and nitrogen
oxides may be released.

Recommended Storage Conditions

To ensure the long-term stability of dimethylaminomethylene chloride, specific storage
protocols must be strictly adhered to. The compound should be stored in a tightly closed
container in a dry, well-ventilated place, away from heat, flames, and sparks.[1] A summary of
recommended storage temperatures from various suppliers is provided in the table below.
While there is some variation, a consensus points towards refrigerated conditions. For
extended storage, some suppliers recommend temperatures as low as -20°C. To mitigate its
moisture sensitivity, storage under an inert atmosphere, such as nitrogen, is also

recommended.
Storage Condition Recommended Temperature (°C)
Room Temperature [1]
Refrigerated 2-8
Frozen -18 to -20
Long-term Storage -20
Stability > 2 years (at -20°C)

Experimental Protocols
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Detailed experimental protocols for the use of dimethylaminomethylene chloride in synthetic
procedures can be found in the chemical literature. For instance, its application in the
preparation of (2RS,5SR)-2-dimethylaminomethyl-5-trifluoromethyl-cyclohexanone involves its
reaction with 3-trifluoromethyl-cyclohexanone in acetonitrile. The subsequent work-up
procedure includes decomposition of the Grignard solution with an ammonium chloride

solution.

Visualizing Stability and Handling

To further clarify the critical relationships between storage conditions and the stability of
dimethylaminomethylene chloride, as well as a general workflow for its handling, the
following diagrams are provided.
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Caption: Factors influencing dimethylaminomethylene chloride stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8503496#dimethylaminomethylene-chloride-stability-
and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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